Cas no 17616-98-7 (3-methyl-1-(thiophen-2-yl)butan-1-one)

• Product Name: 3-methyl-1-(thiophen-2-yl)butan-1-one
• CAS No: 17616-98-7
• MF: C₉H₁₂OS
• MW: 168.255981445313
• CID: 1363764
• PubChem ID: 11171208
• Update Time: 2025-11-01

3-methyl-1-(thiophen-2-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 3-methyl-1-(2-thienyl)-
• 3-methyl-1-thiophen-2-ylbutan-1-one
• 17616-98-7
• AKOS009347719
• CS-0250505
• 3-methyl-1-thiophen-2-yl-butan-1-one
• DTXSID40457534
• G44487
• 3-methyl-1-(thiophen-2-yl)butan-1-one
• SCHEMBL3183222
• EN300-51137
• Z385420836

• Inchi： 1S/C9H12OS/c1-7(2)6-8(10)9-4-3-5-11-9/h3-5,7H,6H2,1-2H3
• InChI Key： HPNIWPZCGICRIJ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CC(C)C)=O

Computed Properties

• Exact Mass: 168.06088618g/mol
• Monoisotopic Mass: 168.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 45.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-methyl-1-(thiophen-2-yl)butan-1-one

Chemical Profile of 3-methyl-1-(thiophen-2-yl)butan-1-one (CAS No. 17616-98-7)

3-methyl-1-(thiophen-2-yl)butan-1-one, identified by its Chemical Abstracts Service number 17616-98-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a thiophen-2-yl substituent and a ketone functional group, has garnered attention due to its structural versatility and potential applications in medicinal chemistry. The presence of the thiophene ring imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The compound belongs to the class of heterocyclic ketones, which are widely studied for their pharmacological properties. In recent years, there has been a surge in interest regarding thiophene derivatives due to their role as key components in various therapeutic agents. The 3-methyl-1-(thiophen-2-yl)butan-1-one structure provides a balanced framework for further functionalization, enabling chemists to explore diverse chemical modifications that could enhance its biological activity.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex molecules. The ketone group serves as a reactive site for condensation reactions, while the thiophene ring can participate in π-stacking interactions and other non-covalent bindings, which are crucial for drug-receptor interactions. These features make it an attractive candidate for designing molecules with specific target affinities.

Recent advancements in computational chemistry have allowed researchers to predict the binding modes of 3-methyl-1-(thiophen-2-yl)butan-1-one with various biological targets with high accuracy. Studies have suggested that this compound could interact with enzymes and receptors involved in metabolic pathways, making it a promising candidate for drug discovery efforts aimed at modulating these processes. For instance, its structural motif is reminiscent of several known pharmacophores that exhibit inhibitory activity against enzymes such as kinases and cytochrome P450 enzymes.

In addition to its potential in enzyme inhibition, 3-methyl-1-(thiophen-2-yl)butan-1-one has also been explored as a building block in the synthesis of small-molecule drugs targeting neurological disorders. The thiophene ring is known to enhance blood-brain barrier penetration, a critical factor for developing effective treatments for central nervous system (CNS) diseases. Preliminary studies have indicated that derivatives of this compound may exhibit neuroprotective properties, although further research is needed to fully elucidate their mechanisms of action.

The synthesis of 3-methyl-1-(thiophen-2-yl)butan-1-one typically involves multi-step organic transformations, starting from readily available precursors such as thiophene and butanone derivatives. Advances in synthetic methodologies have made it possible to produce this compound with high yield and purity, facilitating its use in downstream applications. Catalytic processes, including transition metal-catalyzed cross-coupling reactions, have been particularly effective in constructing the desired molecular framework efficiently.

The compound's stability under various conditions has also been a focus of research. Studies have demonstrated that 3-methyl-1-(thiophen-2-yl)butan-1-one can be stored under inert atmospheres at ambient temperatures without significant degradation, making it suitable for long-term storage and transportation. This stability is crucial for pharmaceutical applications where shelf life and reliability are paramount.

From an industrial perspective, the scalability of producing 3-methyl-1-(thiophen-2-yl)butan-1-one is an important consideration. Process optimization efforts have aimed at reducing costs and minimizing waste without compromising quality. Green chemistry principles have been increasingly applied to these processes, emphasizing the use of environmentally benign solvents and catalysts.

The growing interest in heterocyclic compounds like 3-methyl-1-(thiophen-2-yl)butan-1-one has also spurred innovation in analytical techniques for their characterization. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are commonly employed to confirm the structure and purity of this compound. These techniques provide critical data for understanding its behavior in chemical reactions and biological systems.

In conclusion, 3-methyl-1-(thiophen-2-ybunanone (CAS No. 17616g987) represents a fascinating molecule with diverse potential applications in pharmaceutical research. Its unique structural features make it a valuable scaffold for designing new drugs targeting various diseases. As research continues to uncover new therapeutic possibilities, this compound is poised to play an increasingly important role in the development of next-generation medicinal agents.